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Compound of Interest

Compound Name:
7-Ethoxyacridine-3,9-diamine

hydrochloride

CAS No.: 24311-19-1

Cat. No.: B3254679

Get Quote

Welcome to the Technical Support Center for Ethacridine Lactate (commonly known as

Rivanol). As a highly active acridine derivative, ethacridine lactate is widely utilized by

researchers and drug development professionals as a DNA intercalator, a Poly(ADP-ribose)

glycohydrolase (PARG) inhibitor, and an antiseptic agent.

While highly effective in these applications, the structural integrity of its aqueous solutions is

strictly governed by environmental factors. This guide provides field-proven troubleshooting

strategies, self-validating protocols, and mechanistic insights to ensure the reliability of your

experimental workflows.

Quantitative Data Summary: Physicochemical
Properties
Understanding the baseline physicochemical properties of ethacridine lactate is the first step in

preventing spontaneous degradation or precipitation during your experiments.
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Parameter Value
Mechanistic Implication in
Aqueous Solutions

Molecular Formula C₁₅H₁₅N₃O · C₃H₆O₃ · H₂O

Contains an acridine core

highly susceptible to photo-

oxidation.

Molecular Weight 361.40 g/mol

Critical for accurate molarity

calculations in stock

preparation.

Aqueous Solubility ~5 mg/mL (at 25°C)

Limits maximum stock

concentration; requires gentle

warming for full dissolution.

Optimal pH Range 5.5 to 7.0

Exceeding pH 7.0 triggers

deprotonation and precipitation

of the free base.

Light Sensitivity High (Photodegradation)

UV/visible light cleaves the

acridine ring, abolishing

experimental efficacy.

Fluorescence Greenish-yellow (Ex: ~365 nm)

Serves as a rapid, self-

validating QC metric for

structural integrity.

Troubleshooting Guide & FAQs
Q1: Why does my ethacridine lactate aqueous solution precipitate or become cloudy over

time? Expertise & Causality: Ethacridine lactate is exceptionally sensitive to pH fluctuations.

The lactate salt form is soluble in water, but if the pH of the solution or the diluent buffer

exceeds 7.0, the compound deprotonates into its free base form (ethacridine), which is

practically insoluble in aqueous media 1. Additionally, sudden temperature drops (e.g., moving

a saturated room-temperature stock directly to 4°C) reduce thermodynamic solubility, causing

spontaneous crystallization. Resolution: Always buffer your aqueous solutions between pH 5.5

and 6.5. If precipitation occurs due to cold shock, gently warm the solution in a 37°C water bath

and vortex until fully redissolved before adding it to your cell culture or assay 2.
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Q2: How does light exposure affect the molecular integrity and experimental efficacy of the

solution? Expertise & Causality: Ethacridine lactate exhibits strong absorption in the UV and

visible light spectra. Prolonged exposure to ambient laboratory light induces photo-oxidation of

the acridine ring system. This photodegradation alters the planar structure of the molecule,

which directly abolishes its ability to intercalate between DNA base pairs or inhibit PARG

enzymes 3. Resolution: Solutions must be stored in amber glass vials or wrapped in opaque

foil. A rapid loss of the characteristic greenish-yellow fluorescence under UV light (365 nm) is a

direct, visual indicator of photodegradation.

Q3: What are the definitive storage conditions for maximizing the shelf-life of aqueous stocks?

Expertise & Causality: While the solid powder is stable at room temperature, aqueous solutions

are vulnerable to hydrolysis and microbial contamination over time. Furthermore, ethacridine

lactate is chemically incompatible with strong oxidizing agents (e.g., nitrates, chlorine

bleaches), which can trigger rapid exothermic degradation 4. Resolution: Store working

aqueous solutions (0.1% to 1%) at 4°C in tightly sealed, light-protected containers to minimize

kinetic degradation. For long-term storage (months), prepare a high-concentration stock in

anhydrous DMSO, store at -20°C, and dilute into aqueous buffers immediately prior to use.

Degradation Pathways & Stability Logic
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Caption: Logic tree mapping the environmental degradation pathways of ethacridine lactate

and resolutions.

Experimental Protocols
Protocol 1: Preparation of a Stable Aqueous Stock Solution
This protocol ensures maximum thermodynamic solubility while preventing premature

deprotonation.

Weighing: In a chemical fume hood, carefully weigh 5.0 mg of ethacridine lactate

monohydrate powder using an analytical balance.
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Dissolution: Add 1 mL of sterile, carbon dioxide-free Milli-Q water (pre-warmed to 37°C) to

achieve a ~5 mg/mL stock. Vortex thoroughly.

pH Verification: Measure the pH using a micro-probe. Ensure the solution falls strictly

between 5.5 and 6.5. If necessary, adjust with dilute lactic acid. Critical: Do not use strong

bases like NaOH, which will cause immediate precipitation of the free base.

Sterilization: Pass the solution through a 0.22 µm PES (polyethersulfone) syringe filter into a

sterile, amber glass vial. Note: Avoid nylon filters, as they may bind the aromatic compound

and reduce the final concentration.

Storage: Seal tightly and store at 4°C, protected from light.

Protocol 2: Self-Validating Fluorescence Integrity QC Assay
Because ethacridine lactate is highly susceptible to invisible photo-oxidation, this self-validating

protocol utilizes the inherent fluorescence of the acridine ring to confirm structural integrity

before use in critical assays (e.g., DNA intercalation) 5.

Sampling: Aliquot 10 µL of the stored ethacridine lactate solution and dilute it into 990 µL of

distilled water (1:100 dilution).

Excitation: Place the diluted sample in a dark room or imaging cabinet and expose it to a UV

light source at 365 nm.

Validation: A structurally intact solution will emit a strong, vibrant greenish-yellow

fluorescence. If the solution appears dull, brown, or lacks fluorescence entirely, the acridine

ring has degraded, and the stock must be discarded.

Chemical Confirmation (Optional): Add 1 drop of 1 M HCl to the fluorescent solution. The

fluorescence should remain stable, confirming the presence of the active acridine derivative

rather than a degradation byproduct.
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Caption: Step-by-step workflow for preparation and self-validating QC of aqueous solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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